Cas no 717900-71-5 (4-Chloro-7-(cyclopropylmethyl)-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 4-Chloro-7-(cyclopropylmethyl)-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 717900-71-5
• MF: C₁₀H₁₀ClN₃
• MW: 207.659500598907
• MDL: MFCD27996449
• CID: 1094996
• PubChem ID: 73554645
• Update Time: 2025-05-26

4-Chloro-7-(cyclopropylmethyl)-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-7-(cyclopropylmethyl)-7H-pyrrolo[2,3-d]pyrimidine
• 4-chloro-7-(cyclopropylmethyl)pyrrolo[2,3-d]pyrimidine
• A1-26957
• 4-Chloro-7-cyclopropylmethyl-7H-pyrrolo[2,3-d]pyrimidine
• DKEISTFEIIXFRF-UHFFFAOYSA-N
• SCHEMBL1941046
• 717900-71-5

• MDL： MFCD27996449
• Inchi： 1S/C10H10ClN3/c11-9-8-3-4-14(5-7-1-2-7)10(8)13-6-12-9/h3-4,6-7H,1-2,5H2
• InChI Key： DKEISTFEIIXFRF-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CN(C2=NC=N1)CC1CC1

Computed Properties

• Exact Mass: 207.0563250g/mol
• Monoisotopic Mass: 207.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-Chloro-7-(cyclopropylmethyl)-7H-pyrrolo[2,3-d]pyrimidine

Comprehensive Overview of 4-Chloro-7-(cyclopropylmethyl)-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 717900-71-5)

4-Chloro-7-(cyclopropylmethyl)-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 717900-71-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrrolopyrimidine family, a class of nitrogen-containing heterocycles known for their broad biological activities. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antiviral agents.

The molecular structure of 4-Chloro-7-(cyclopropylmethyl)-7H-pyrrolo[2,3-d]pyrimidine features a chloro-substituted pyrrolopyrimidine core, which enhances its reactivity and makes it a versatile intermediate in organic synthesis. The cyclopropylmethyl group attached to the nitrogen atom introduces steric and electronic effects that can influence the compound's binding affinity to biological targets. This structural motif is particularly relevant in the design of small-molecule therapeutics targeting protein-protein interactions.

Recent studies have highlighted the role of pyrrolopyrimidine derivatives in modulating cellular signaling pathways. For instance, compounds like 4-Chloro-7-(cyclopropylmethyl)-7H-pyrrolo[2,3-d]pyrimidine have shown promise in inhibiting specific enzymes involved in inflammatory responses and cancer progression. These findings align with current trends in precision medicine, where researchers seek to develop targeted therapies with fewer side effects.

From a synthetic chemistry perspective, the preparation of CAS No. 717900-71-5 often involves multi-step reactions, including cyclization and functional group transformations. Optimizing the yield and purity of this compound is a key focus for industrial and academic laboratories. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being explored to improve efficiency and scalability.

The growing interest in heterocyclic compounds like 4-Chloro-7-(cyclopropylmethyl)-7H-pyrrolo[2,3-d]pyrimidine is reflected in the increasing number of patent applications and scientific publications. Researchers are particularly intrigued by its potential applications in neurodegenerative diseases and metabolic disorders, areas where unmet medical needs remain high. Additionally, its use in agrochemicals for crop protection is another active area of investigation.

In summary, 4-Chloro-7-(cyclopropylmethyl)-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 717900-71-5) represents a valuable scaffold in medicinal and agricultural chemistry. Its unique structural features and diverse biological activities make it a compound of interest for future research and development. As scientific understanding of its mechanisms deepens, this molecule may pave the way for innovative therapeutic and agrochemical solutions.